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Compound of Interest

Compound Name: (R)-(-)-5-Hexen-2-ol

Cat. No.: B103396

Essential Safety and Handling Guide for (R)-(-)-5-
Hexen-2-ol

This guide provides crucial safety, handling, and disposal information for (R)-(-)-5-Hexen-2-ol
(CAS Number: 17397-29-4), tailored for researchers, scientists, and professionals in drug
development. Adherence to these procedures is vital for ensuring laboratory safety and
regulatory compliance.

(R)-(-)-5-Hexen-2-ol is a flammable liquid and vapor that can cause skin irritation, allergic skin
reactions, serious eye damage, and respiratory irritation.[1] Proper personal protective
equipment (PPE) and handling protocols are mandatory.

Personal Protective Equipment (PPE)

The following table summarizes the required PPE for handling (R)-(-)-5-Hexen-2-ol. All
handling should be performed in a well-ventilated area, preferably within a certified chemical
fume hood.[2][3]
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PPE Category

Specification

Rationale

Eye and Face Protection

Chemical safety goggles or a

face shield.

Protects against splashes and
vapors that can cause serious

eye damage.[1]

Hand Protection

Chemical-resistant gloves

(e.g., nitrile).

Prevents skin contact, which
can cause irritation and allergic

reactions.[1]

Body Protection

A flame-resistant laboratory
coat, fully buttoned. A
chemical-resistant apron is
recommended for larger

quantities.[3]

Protects skin from
contamination and provides a
barrier against accidental

splashes.

Respiratory Protection

Type ABEK (EN 14387)
respirator filter for vapors and

organic compounds.

Required if ventilation is
inadequate or there is a risk of
inhaling vapors, which may

cause respiratory irritation.[1]

Foot Protection

Closed-toe shoes made of a

non-porous material.[3]

Protects feet from spills.

Key Safety and Physical Data

Property

Value

Signal Word

Warning

Hazard Class

Flammable Liquid, Category 3

Flash Point 43.33 °C (110.0 °F) - closed cup
Boiling Point 130-131 °C
Density 0.828 g/mL at 25 °C

Experimental Protocol: Safe Handling and Disposal

Workflow
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The following diagram outlines the standard operating procedure for the safe handling and

disposal of (R)-(-)-5-Hexen-2-ol.

Safe Handling and Disposal of (R)-(-)-5-Hexen-2-ol

Preparation

Verify fume hood
is operational

Y

Assemble all necessary
equipment and reagents

Y

Don all required PPE
(See Table 1)

Han?ing

Conduct all work within
the chemical fume hood

A

Use non-sparking tools
and ground equipment

A

Avoid inhalation of vapors
and direct contact

Dispoial

Segregate waste at the
point of generation

Y

Collect in a designated,
labeled, leak-proof container

A

Store waste container in a
secondary containment area

Y

Arrange for pickup by a
certified hazardous waste provider

If Spill Occurs
1

Evacuate the area

Sp¢ & Emergency

Absorb spill with inert,
non-combustible material

Collect and place in a
sealed hazardous waste container

Ventilate area and wash

the spill site
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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